3-cyclohexyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}propanamide

• IUPAC Name: 3-cyclohexyl-N-[4-(6-methylpyridazin-3-yl)oxyphenyl]propanamide
• InChI: InChI=1S/C20H25N3O2/c1-15-7-14-20(23-22-15)25-18-11-9-17(10-12-18)21-19(24)13-8-16-5-3-2-4-6-16/h7,9-12,14,16H,2-6,8,13H2,1H3,(H,21,24)
• InChI Key: GYFRIKCYBPLBCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(C=C1)OC2=CC=C(C=C2)NC(=O)CCC3CCCCC3
• Molecular Formula: C20H25N3O2
• Molecular Weight: 339.4 g/mol

Description

“3-cyclohexyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}propanamide” is a complex organic compound. It contains a cyclohexyl group, a pyridazinyl group, and a propanamide group. The molecular formula is C20H25N3O2.

Molecular Structure Analysis

The compound contains a cyclohexyl ring, which is a six-membered carbon ring. It also has a pyridazinyl group, which is a six-membered ring containing two nitrogen atoms, and a propanamide group, which is a three-carbon chain with a carbonyl (C=O) and an amine (NH2) group.

Physical And Chemical Properties Analysis

Some basic physical and chemical properties can be inferred from the compound’s structure. For example, it’s likely to be a solid at room temperature given its molecular weight. Its solubility in different solvents would depend on the polarity of the compound, which in turn depends on the specific arrangement of its atoms and functional groups.

Scientific Research Applications

Heterocyclic Synthesis and Biological Activities

Research on compounds with similar structural features has focused on synthesizing novel heterocyclic compounds with potential biological activities. For instance, studies on the synthesis of pyridine, pyrazole, and indazole derivatives containing various moieties have demonstrated applications in developing antimicrobial and anti-inflammatory agents. These methodologies could be adapted to explore the biological activities of 3-cyclohexyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}propanamide, especially considering the significance of the pyridazinyl group and the cyclohexyl ring in medicinal chemistry (Hussein, A., Harb, A. A., & Mousa, I., 2008).

Cyclocondensation Reactions

Cyclocondensation reactions involving similar compounds have been utilized to create a wide array of heterocyclic structures. These reactions are pivotal in the synthesis of compounds with potential pharmacological properties. The ability to generate complex cyclic systems through such reactions indicates the potential for synthesizing novel derivatives of 3-cyclohexyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}propanamide for various scientific and therapeutic applications (K. Majumdar et al., 2001).

Antimicrobial and Anticancer Activities

Several studies have synthesized and evaluated the biological activities of compounds structurally related to 3-cyclohexyl-N-{4-[(6-methyl-3-pyridazinyl)oxy]phenyl}propanamide, including their antimicrobial and anticancer properties. These studies suggest the potential for discovering new therapeutic agents by exploring the biological activities of the compound . The structural elements within its molecule, such as the pyridazinyl and cyclohexyl groups, are known to influence biological activity, which could make it a candidate for further biomedical research (E. El-Sawy et al., 2013).

Pyrolysis and Combustion Studies

While the focus has been predominantly on biological activities, the study of pyrolysis and combustion of cyclohexane derivatives provides an understanding of the thermal behavior and stability of cycloalkanes. These studies are crucial for applications in fuel science and understanding combustion mechanisms. Although not directly related to the specified compound, insights from these studies could inform research into its physical and chemical properties under various conditions (Zhandong Wang et al., 2014).